Cas no 15271-46-2 (Guanidine, [4-[(3-aminopropyl)amino]butyl]-)

• Product Name: Guanidine, [4-[(3-aminopropyl)amino]butyl]-
• CAS No: 15271-46-2
• MF: C₈H₂₁N₅
• MW: 187.285840749741
• CID: 96485
• PubChem ID: 541551
• Update Time: 2025-04-18

Guanidine, [4-[(3-aminopropyl)amino]butyl]- Chemical and Physical Properties

Names and Identifiers

• Guanidine, [4-[(3-aminopropyl)amino]butyl]-
• 2-[4-(3-aminopropylamino)butyl]guanidine
• N-(4-[(3-Aminopropyl)amino]butyl)guanidine #
• 1-{4-[(3-Aminopropyl)amino]butyl}guanidine
• CHEBI:64339
• N1-aminopropylagmatine
• N1-(3-Aminopropyl)agmatine
• N(1)-aminoaminopropylagmatine
• AG3
• DTXSID20337289
• XYCUJKFFVBCJEF-UHFFFAOYSA-N
• 15271-46-2
• SCHEMBL1736028
• N-8-Guanidino-spermidine
• C20560
• Q27133226
• N(1)-(3-aminoaminopropyl)agmatine
• guanylspermidine

• Inchi： 1S/C8H21N5/c9-4-3-6-12-5-1-2-7-13-8(10)11/h12H,1-7,9H2,(H4,10,11,13)
• InChI Key： XYCUJKFFVBCJEF-UHFFFAOYSA-N
• SMILES： N(CCCN)CCCC/N=C(\N)/N

Computed Properties

• Exact Mass: 187.17993
• Monoisotopic Mass: 187.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 99.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines